(3,6-Dimethyl-1,2-phenylene)dimethanol

• CAS No.: 38108-81-5
• Molecular Formula: C10H14O2
• Molecular Weight: 166.22 g/mol
• IUPAC Name: [2-(hydroxymethyl)-3,6-dimethylphenyl]methanol
• InChI: InChI=1S/C10H14O2/c1-7-3-4-8(2)10(6-12)9(7)5-11/h3-4,11-12H,5-6H2,1-2H3
• InChI Key: VEUQLUPXQJDUJB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(C=C1)C)CO)CO

Description

(3,6-Dimethyl-1,2-phenylene)dimethanol is a useful research compound. Its molecular formula is C10H14O2 and its molecular weight is 166.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 1 L 3-necked RBF is charged with a 1.0M lithium aluminium hydride solution in tetrahydrofuran (175 mL, 0.175 mol) and anhydrous tetrahydrofuran (100 mL) under nitrogen. The solution is cooled to −78° C. and a solution of 1,7-dimethyl-4,10-dioxa-tricyclo[5.2.1.02,6]dec-8-ene-3,5-dione 2 (12.3 g, 0.070 mol) in anhydrous tetrahydrofuran (150 mL) is added from a dropping funnel over a period of 30 minutes The reaction mixture is heated to reflux and stirred for 45 h. The reaction mixture is cooled to 0° C. using an ice bath and 2M sodium hydroxide solution (20 mL) is slowly added dropwise. The mixture is allowed to warm up to 22° C. and the precipitate is filtered off and washed thoroughly with diethyl ether and tetrahydrofuran. The filtrate is concentrated in vacuo.